![molecular formula C19H21NO4S B5621992 4-(methylsulfonyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide](/img/structure/B5621992.png)
4-(methylsulfonyl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of related benzamide and benzoxepin derivatives has been approached through innovative methodologies, including one-pot multi-component condensation reactions. These methods offer efficient pathways to generate complex molecules with high yields and without the need for catalysts or activation, showcasing the synthetic versatility of this compound class (Shaabani et al., 2009).
Molecular Structure Analysis
Molecular structure analysis, including X-ray structural characterization, NBO, and HOMO-LUMO analysis using DFT study, has been applied to similar sulfonamide compounds. These studies provide insights into the stability of the molecule, charge delocalization, and molecular electrostatic potential, contributing to a deeper understanding of the molecular architecture and electronic properties (Sarojini et al., 2012).
Chemical Reactions and Properties
Research on benzamide and sulfonamide derivatives reveals their involvement in various chemical reactions, exhibiting class III antiarrhythmic activity and potential as therapeutic agents. These compounds have shown potent Class III activity, indicating their relevance in medical chemistry and pharmacological applications (Ellingboe et al., 1992).
Physical Properties Analysis
The physical properties, including solubility and crystallization behaviors, are critical for the practical application of these compounds. Studies on related molecules emphasize the importance of understanding these attributes for the development of pharmaceutical agents (Ikemoto et al., 2005).
Chemical Properties Analysis
The chemical properties, such as reactivity towards different functional groups and conditions, are pivotal for the compound's applications in synthetic chemistry and drug development. Investigations into the aminosulfonylation reactions and the synthesis of N-substituted benzamides and benzene sulfonamides highlight the compound's versatile chemical behavior (Mou et al., 2022).
properties
IUPAC Name |
4-methylsulfonyl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4S/c1-25(22,23)17-8-6-15(7-9-17)19(21)20-13-14-10-11-24-18-5-3-2-4-16(18)12-14/h2-9,14H,10-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZWNZNRTDYZFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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